Dimethyl 5-(4-methylphenyl)-2,2-dioxo-1,3-dihydropyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate

• IUPAC Name: dimethyl 5-(4-methylphenyl)-2,2-dioxo-1,3-dihydropyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate
• InChI: InChI=1S/C17H17NO6S/c1-10-4-6-11(7-5-10)15-14(17(20)24-3)13(16(19)23-2)12-8-25(21,22)9-18(12)15/h4-7H,8-9H2,1-3H3
• InChI Key: HFHRDTIQKFHDMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(C(=C3N2CS(=O)(=O)C3)C(=O)OC)C(=O)OC
• Molecular Formula: C17H17NO6S
• Molecular Weight: 363.4 g/mol

Description

This compound is a derivative of pyrrolo[1,2-c][1,3]thiazole, which is a bicyclic system consisting of a pyrrole ring fused with a thiazole ring. It has two ester groups attached to the thiazole ring and a methylphenyl group attached to the pyrrole ring.

Scientific Research Applications

Organic Electronics

. They exhibit remarkable oxidation stability and charge carrier mobility, making them suitable for:

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Synthesis of Heterocyclic Compounds

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Medicinal Chemistry

Thiazole derivatives are known for their wide range of medicinal properties. They serve as:

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Cancer Research

Some thiazolothiazole derivatives have shown promise in cancer research, particularly in:

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Pain Management

Thiazoles have been involved in the development of drugs for pain therapy, acting as:

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Optoelectronic Applications

The unique properties of thiazolothiazoles make them suitable for optoelectronic applications, such as:

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Drug Development

Thiazolothiazoles are integral in the development of drugs targeting various diseases, including:

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Antimicrobial Research

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Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Without specific data, it’s difficult to provide accurate information about the safety and hazards of this compound.

Mechanism of Action

Target of Action

The primary targets of Dimethyl 5-(4-methylphenyl)-2,2-dioxo-1,3-dihydropyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate are currently unknown. This compound is a derivative of indole , which is known to bind with high affinity to multiple receptors . .

Mode of Action

Given its structural similarity to other indole derivatives, it may interact with its targets through similar mechanisms, such as binding to receptors or enzymes and modulating their activity

Biochemical Pathways

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . .

Result of Action

Some indole derivatives have been found to exhibit potent in vitro antipromastigote activity , suggesting that this compound may have similar effects.